Cas no 52279-00-2 (2,2,6-trimethylhept-5-enal)

• Product Name: 2,2,6-trimethylhept-5-enal
• CAS No: 52279-00-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 371416
• PubChem ID: 104140
• Update Time: 2025-05-23

2,2,6-trimethylhept-5-enal Chemical and Physical Properties

Names and Identifiers

• 5-Heptenal,2,2,6-trimethyl-
• 2,2,6-trimethylhept-5-enal
• 2,2,6-Trimethyl-5-heptenal
• EINECS 257-809-9
• EN300-1622166
• DTXSID5068730
• 5-Heptenal, 2,2,6-trimethyl-
• NS00032470
• EJ3S25TG9H
• 52279-00-2

• Inchi： 1S/C10H18O/c1-9(2)6-5-7-10(3,4)8-11/h6,8H,5,7H2,1-4H3
• InChI Key： IHUYETNQLCGWSV-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.836
• Boiling Point: 203.3°C at 760 mmHg
• Flash Point: 71.6°C
• Refractive Index: 1.438
• PSA: 17.07

Additional information on 2,2,6-trimethylhept-5-enal

Exploring the Versatility of 2,2,6-Trimethylhept-5-enal (CAS No. 52279-00-2): A Key Ingredient in Modern Fragrance and Flavor Industries

2,2,6-Trimethylhept-5-enal (CAS No. 52279-00-2) is a highly sought-after organic compound renowned for its unique olfactory properties and versatile applications. With a molecular formula of C₁₀H₁₈O, this aldehyde is characterized by its fresh, citrusy, and slightly woody aroma, making it a staple in the fragrance and flavor industries. Its structural uniqueness, featuring a trimethylated heptenal backbone, contributes to its stability and efficacy in formulations.

The compound’s popularity has surged in recent years, driven by growing consumer demand for natural-inspired and sustainable ingredients. As eco-consciousness rises, manufacturers are increasingly incorporating 2,2,6-trimethylhept-5-enal into green chemistry initiatives, aligning with trends like clean beauty and biodegradable formulations. Its compatibility with renewable resources further enhances its appeal in eco-friendly product development.

From a technical perspective, CAS No. 52279-00-2 exhibits excellent solubility in alcohols and oils, facilitating its use in perfumery, cosmetics, and food flavorings. Its ability to impart a refreshing top note has made it a favorite among perfumers crafting citrus-based and floral accords. Additionally, its low volatility ensures prolonged fragrance retention, a critical factor in long-lasting scent formulations.

Recent innovations have expanded its utility beyond traditional applications. For instance, 2,2,6-trimethylhept-5-enal is now explored in aromatherapy for its potential calming effects, tapping into the booming wellness industry. Researchers are also investigating its role in functional fragrances, where scent molecules are engineered to enhance mood or cognitive performance—a hot topic in neuromarketing and consumer psychology.

Quality control remains paramount for CAS No. 52279-00-2, with advanced analytical techniques like GC-MS and HPLC ensuring purity and consistency. Regulatory compliance, particularly under IFRA and FDA guidelines, underscores its safety for consumer use. As demand grows, suppliers are optimizing synthesis routes to meet high-volume production needs while minimizing environmental impact.

In conclusion, 2,2,6-trimethylhept-5-enal exemplifies the intersection of science and artistry in modern chemistry. Its adaptability to trend-driven markets, coupled with rigorous quality standards, positions it as a cornerstone ingredient for innovators in fragrance design and flavor engineering. As sustainability and functionality continue to shape consumer preferences, this compound’s relevance is poised to grow exponentially.